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Compound of Interest

Tributylmethylammonium methyl!
Compound Name:
sulfate

Cat. No.: B082111

An In-depth Technical Guide to Tributylmethylammonium Methyl Sulfate for Researchers
and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and key applications of tributylmethylammonium methyl sulfate, a quaternary ammonium
salt with significant utility in organic synthesis and materials science. This document is intended
for researchers, scientists, and professionals in the field of drug development who may utilize
this compound as a phase-transfer catalyst or ionic liquid in their work.

Core Properties

Tributylmethylammonium methyl sulfate, also known as methyltributylammonium methyl
sulfate (MTBS), is a quaternary ammonium salt.[1] It is recognized for its effectiveness as a
phase-transfer catalyst, facilitating reactions between reactants in immiscible phases, and as
an electrolyte in electrochemical systems.[2]

Quantitative Data Summary

The fundamental chemical and physical properties of tributylmethylammonium methyl
sulfate are summarized in the table below for quick reference.
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Property Value Citation(s)
Molecular Weight 311.48 g/mol [1112]
Molecular Formula C14H33NO4S [11[2][3]
CAS Number 13106-24-6 [1]
Appearance White Solid [1]

IUPAC Name methy! [2][3]

sulfate;tributyl(methyl)azanium

Methyltributylammonium
Synonyms [1][3]
methyl sulfate, MTBS

Experimental Protocols

A primary application of tributylmethylammonium methyl sulfate in research and
development is its synthesis for use as a phase-transfer catalyst. The following section details
a common laboratory-scale protocol for its preparation.

Synthesis via Direct Quaternization

The most common method for synthesizing tributylmethylammonium methyl sulfate is
through the direct quaternization of a tertiary amine (tributylamine) with an alkylating agent
(dimethyl sulfate).[2]

Reaction: (CHsCH2CH2CH2z)3N + (CH3)2S04 — [(CH3CH2CH2CH2)sNCH3]*[CH3S04]7[2]

Materials:

Tributylamine

Dimethyl sulfate

Anhydrous Toluene (or solvent-free conditions)

Reaction flask with a stirrer and condenser
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* Inert gas supply (e.g., Nitrogen or Argon)
Methodology:

o Preparation: Set up a reaction flask equipped with a magnetic stirrer, a reflux condenser, and
an inlet for inert gas. Ensure all glassware is dry.

e Solvent-Based Method:
o Charge the reaction flask with anhydrous toluene.
o Add tributylamine to the solvent.

o While stirring, slowly add an equimolar amount of dimethyl sulfate to the solution at room
temperature.[2]

¢ Solvent-Free Method:

o Gently heat tributylamine in the reaction flask until it is molten, under an inert gas
atmosphere.

o Slowly add dimethyl sulfate directly to the stirred, molten tributylamine.[2] The reaction is
exothermic, and the temperature should be maintained above the melting point of the
product to ensure homogeneity.[2]

o Reaction: Stir the mixture vigorously. The reaction progress can be monitored by techniques
such as TLC or NMR.

o Work-up: Upon completion, the resulting ionic liquid product may solidify upon cooling. The
product can be washed with a non-polar solvent like hexane to remove any unreacted
starting materials.

« Purification: If necessary, the product can be further purified by recrystallization from an
appropriate solvent system.

o Characterization: Confirm the identity and purity of the synthesized
tributylmethylammonium methyl sulfate using standard analytical techniques (e.g., *H
NMR, 88C NMR, Mass Spectrometry).
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Visualized Workflows and Mechanisms

Diagrams are provided below to illustrate the synthesis workflow and the mechanism of action
of tributylmethylammonium methyl sulfate as a phase-transfer catalyst.
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Caption: Workflow for the solvent-based synthesis of tributylmethylammonium methyl
sulfate.
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Caption: Mechanism of tributylmethylammonium methyl sulfate (Q*MeSOa4™) in phase-
transfer catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [tributylmethylammonium methyl sulfate molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082111#tributylmethylammonium-methyl-sulfate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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